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Compound of Interest

Compound Name: Cerium--nickel (1/4)

Cat. No.: B15435425

A deep dive into the magnetic characteristics of the intermetallic compound CeNi4 reveals a
material governed by strong electronic correlations, setting it apart from conventional magnetic
materials utilized in applications such as magnetic refrigeration. This guide provides a
comparative analysis of CeNi4's magnetic properties against other notable magnetic materials,
supported by experimental data and detailed methodologies.

Executive Summary

CeNi4, a cerium-based intermetallic compound, is characterized by its classification as a heavy
fermion system, a state where electrons behave as if they have a significantly larger effective
mass. This behavior stems from the complex interactions between localized 4f electrons of
cerium and the conduction electrons. Experimental evidence indicates that CeNi4 is non-
magnetic above 1.6 K, suggesting it is either paramagnetic down to very low temperatures or
possesses a magnetic ordering temperature below this threshold. This is in stark contrast to
ferromagnetic materials that exhibit spontaneous magnetic ordering at higher temperatures and
are candidates for applications like magnetic refrigeration. The parent compound, CeNi5, is a
known Pauli paramagnet, and the introduction of other elements in place of nickel, such as
manganese in CeMnNi4, is required to induce ferromagnetic ordering. This guide will explore
these differences in detail, presenting quantitative data for a range of magnetic materials to
highlight the unique position of CeNi4.

Comparative Analysis of Magnetic Properties
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The performance of a magnetic material is quantified by several key parameters, including its

magnetic ordering temperature (Curie temperature, Tc, for ferromagnets or Néel temperature,

Tn, for antiferromagnets), magnetic susceptibility, and, for magnetocaloric materials, the

magnetic entropy change (ASm) and relative cooling power (RCP).

Table 1: Magnetic Ordering Temperatures of Selected Materials

Magnetic Ordering

Material Crystal Structure Type of Ordering
Temperature (K)
_ Likely
) Orthorhombic )
CeNi4 <1.6 Paramagnetic/Weakly
(Cmmm)
Ordered
Hexagonal Close- )
Gd 293 Ferromagnetic
Packed
Gd5Si2Ge2 Monoclinic 276 Ferromagnetic
La(Fe0.88Si0.12)13 Cubic (Nazn13-type) 195 Ferromagnetic
) Tetragonal (ThCr2Si2- ) )
CeNi2As2 ~5 Antiferromagnetic
type)
) Hexagonal (CaCu5- ) )
CeNi5 No magnetic order Pauli Paramagnet

type)

Table 2: Magnetocaloric Properties of Selected Materials (for a magnetic field change of 2 T)

. Peak -ASm (J kg Operating

Material RCP (J kg™)

K-1%) Temperature (K)
CeNi4 Data not available Data not available -
Gd ~5.5 ~240 293
Gd5Si2Ge2 ~14 ~240 276
La(Fe0.88Si0.12)13 ~19 ~290 195
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Note: The absence of magnetocaloric data for CeNi4 is a direct consequence of its lack of
significant magnetic ordering at temperatures where this effect is typically measured and
utilized.

Experimental Methodologies

The characterization of magnetic materials involves a suite of sensitive measurement
techniques. Below are the detailed protocols for determining magnetic susceptibility and the
magnetocaloric effect.

Magnetic Susceptibility Measurement

Magnetic susceptibility, a measure of how much a material will become magnetized in an
applied magnetic field, is a fundamental parameter in characterizing magnetic materials.

Experimental Protocol: Vibrating Sample Magnetometer (VSM)

o Sample Preparation: A small, regularly shaped sample of the material is prepared. The mass
and dimensions are precisely measured.

e Mounting: The sample is mounted on a non-magnetic sample holder attached to a vibrating
rod.

o Measurement Chamber: The sample holder assembly is placed within a cryostat or furnace
to control the temperature, which is situated between the poles of an electromagnet.

 Vibration and Detection: The sample is vibrated at a known frequency and amplitude. This
movement in the magnetic field induces a voltage in a set of pickup coils.

o Data Acquisition: The induced voltage, which is proportional to the magnetic moment of the
sample, is measured using a lock-in amplifier.

e Field and Temperature Dependence: The measurement is repeated at various applied
magnetic fields and temperatures to map out the magnetic susceptibility as a function of
these parameters.

o Data Analysis: The magnetic moment is converted to magnetization by dividing by the
sample volume, and the magnetic susceptibility (X) is calculated as the ratio of magnetization
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(M) to the applied magnetic field (H).

Sample Preparation VSM Measurement Data Analysis

Prepare Sample }—> Mount Sample }—D{ Position in VSM }—> Vibrate Sample }—D{ Detect Induced Voltage }—D{ Record Data (M vs. H, T) }—D{ Calculate Susceptibility (x)

Click to download full resolution via product page

VSM Experimental Workflow.

Magnetocaloric Effect (MCE) Measurement

The magnetocaloric effect is the change in temperature of a material upon the application or
removal of a magnetic field. It is a key performance indicator for magnetic refrigerants.

Experimental Protocol: Indirect Method from Magnetization Measurements

 |Isothermal Magnetization Measurements: Using a VSM or a SQUID (Superconducting
Quantum Interference Device) magnetometer, a series of isothermal magnetization curves
(M vs. H) are measured at small, discrete temperature intervals around the magnetic
ordering temperature of the material.

o Maxwell's Relation: The magnetic entropy change (ASm) is calculated from the
magnetization data using the Maxwell relation:

ASmM(T, AH) = [[OM(T,H")/0T]H' dH'
Numerically, this is often approximated as:
ASM = Zi [(Mi+1 - Mi)/(Ti+1 - Ti)]AHi

where Mi and Mi+1 are the magnetization values at temperatures Ti and Ti+1, respectively,
under a constant magnetic field H.

» Relative Cooling Power (RCP): The RCP, which represents the amount of heat transferred
between the cold and hot reservoirs in an ideal refrigeration cycle, is calculated by
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integrating the -ASm(T) curve over the full width at half maximum (FWHM) of the peak:

RCP = |-ASm_peak| x dT_FWHM

Experiment

Measure M vs. H at various T

Calculation

Calculate (0M/0T)H

l

Calculate ASm using Maxwell's Relation

l

Calculate RCP from ASm peak

Click to download full resolution via product page

Indirect MCE Measurement Workflow.

Discussion: The Unique Magnetic State of CeNi4

The data presented clearly positions CeNi4 in a different class from conventional ferromagnetic
materials. Its lack of magnetic ordering at temperatures above 1.6 K and its characterization as
a heavy fermion material point to a ground state dominated by quantum mechanical effects
rather than classical magnetic ordering.

In heavy fermion systems like CeNi4, the strong hybridization between the localized f-electrons
and the conduction electrons leads to the formation of quasiparticles with very large effective
masses. This hybridization can suppress long-range magnetic ordering. The magnetic
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susceptibility of such materials often follows a Curie-Weiss law at high temperatures, but
deviates at lower temperatures as the heavy fermion state develops.

The performance of CeNi4 cannot be meaningfully compared to materials like Gd or
La(Fe,Si)13 in the context of magnetic refrigeration, as it does not exhibit the necessary large
and sharp magnetic phase transition that gives rise to a significant magnetocaloric effect.
Instead, the scientific interest in CeNi4 and related compounds lies in fundamental condensed
matter physics, including the study of quantum criticality, unconventional superconductivity, and
non-Fermi liquid behavior.

Classes of Magnetic Materials

Ferromagnetic Materials Heavy Fermion Systems
(e.g., Gd, La(Fe,Si)13) (e.g., CeNid)

Exhibits Characterized by
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Long-Range Magnetic Order Strong Electronic Correlations

(High T_c)
eads to Results in
Large Magnetocaloric Effect Low-Temperature Quantum Phenomena
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Conceptual Comparison of Magnetic Material Classes.

Conclusion

In conclusion, while CeNi4 is a fascinating material from a fundamental physics perspective, its
performance as a "magnetic material” in the applied sense is limited by its lack of significant
magnetic ordering at practical temperatures. The comparative data clearly shows that materials
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with strong ferromagnetic transitions, such as Gadolinium and La(Fe,Si)13 alloys, are far
superior for applications that leverage changes in magnetic order, like magnetic refrigeration.
The study of CeNi4, however, provides valuable insights into the complex interplay of electrons
in solids, which can lead to exotic states of matter such as heavy fermion behavior. This
objective comparison underscores the diverse and rich landscape of magnetism in intermetallic
compounds, where different materials are suited for vastly different scientific and technological
pursuits.

« To cite this document: BenchChem. [CeNi4: A Comparative Analysis of its Magnetic
Performance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435425#ceni4-performance-compared-to-other-
magnetic-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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